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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides essential, step-by-step procedures for the safe disposal of 2-Propanone, 1-
cyclopentyl-, a flammable liquid that requires careful handling.

Immediate Safety and Handling Precautions

Prior to handling 2-Propanone, 1-cyclopentyl-, it is crucial to be aware of its primary hazards.
It is classified as a flammable liquid and may cause skin and eye irritation.[1] Inhalation of
vapors may also lead to respiratory irritation.[1] Always handle this chemical in a well-ventilated
area, preferably under a chemical fume hood.[2][3] Personal protective equipment (PPE),
including safety glasses or goggles, chemical-resistant gloves, and a lab coat, must be worn at
all times.[2]

Step-by-Step Disposal Procedure

The disposal of 2-Propanone, 1-cyclopentyl- must be carried out in accordance with local,
regional, and national hazardous waste regulations.[4] Chemical waste generators are
responsible for correctly classifying and disposing of their waste.

o Waste Collection:

o Collect waste 2-Propanone, 1-cyclopentyl- in a designated, properly labeled, and sealed
container. The container should be made of a material compatible with the chemical.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b058136?utm_src=pdf-interest
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://pubchem.ncbi.nlm.nih.gov/compound/136897
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25120.pdf
https://store.apolloscientific.co.uk/storage/msds/OR918346_msds.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25120.pdf
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Acetone-A16p-4.pdf
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Do not mix with other incompatible waste streams.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Propanone, 1-cyclopentyl-," and the associated hazards (e.g., Flammable Liquid).

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition such as heat, sparks, and open flames.[4][5]

o The storage area should be designed for flammable liquids and have appropriate fire
suppression systems in place.[5]

e Disposal:

o Dispose of the hazardous waste through a licensed environmental waste management
company.

o Provide the waste disposal company with a complete and accurate Safety Data Sheet
(SDS) for the chemical.

o Never dispose of 2-Propanone, 1-cyclopentyl- down the drain or in regular trash.
Spill Management
In the event of a spill, immediate action is required to mitigate risks.

o Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition from the spill area.[4][5]

o Containment: For small spills, use a non-combustible absorbent material like sand, earth, or
vermiculite to soak up the chemical.[5][6]
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o Collection: Carefully collect the absorbent material and place it in a sealed, labeled container
for hazardous waste disposal.[4][6]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Quantitative Data for Related Compounds

While specific quantitative data for 2-Propanone, 1-cyclopentyl- is not readily available, data
for the closely related compound Acetone can provide a conservative reference for safety

protocols.
Parameter Value Reference Compound
OSHA PEL (TWA) 1000 ppm (2400 mg/ms3) Acetone
ACGIH TLV (TWA) 250 ppm Acetone
ACGIH TLV (STEL) 500 ppm Acetone
NIOSH REL (TWA) 250 ppm (590 mg/m3) Acetone

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit; ACGIH
TLV: American Conference of Governmental Industrial Hygienists Threshold Limit Value;
NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure
Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.[6]

Disposal Workflow
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Caption: Decision workflow for the proper disposal of 2-Propanone, 1-cyclopentyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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